Cas no 2229489-15-8 (3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-fluoropropan-1-amine)

• Product Name: 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-fluoropropan-1-amine
• CAS No: 2229489-15-8
• MF: C₁₃H₂₃FN₂
• MW: 226.333526849747
• CID: 6191202
• PubChem ID: 165714116
• Update Time: 2025-07-01

3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-fluoropropan-1-amine
• 3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-3-fluoropropan-1-amine
• 2229489-15-8
• EN300-1751458

• Inchi： 1S/C13H23FN2/c1-9(2)8-16-10(3)7-12(11(16)4)13(14)5-6-15/h7,9,13H,5-6,8,15H2,1-4H3
• InChI Key： XCSGRKCXUJOKRM-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C=C(C)N(C=1C)CC(C)C

Computed Properties

• Exact Mass: 226.18452690g/mol
• Monoisotopic Mass: 226.18452690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31Ų

Additional information on 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-fluoropropan-1-amine

3-2,5-Dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-fluoropropan-1-amine: A Comprehensive Overview

The compound 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-fluoropropan-1-amine (CAS No. 2229489-15-8) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrole ring substituted with methyl groups and a fluorinated propanamine chain. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

Structure and Synthesis: The molecule consists of a pyrrole ring (a five-membered aromatic heterocycle) with substituents at positions 2 and 5, both being methyl groups. The 1-position of the pyrrole is substituted with a 2-methylpropyl group, which adds to the molecule's complexity. The propanamine chain attached to the pyrrole ring introduces a fluorine atom at the 3-position, creating a unique electronic environment. Synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts alkylation for pyrrole substitution and subsequent alkylation to introduce the fluorinated propanamine group. Recent advancements in catalytic methods have improved the yield and purity of this synthesis process.

Pharmacological Applications: Research into 3-fluoropropanamine derivatives has shown promising results in pharmacology. This compound exhibits potential as a precursor for bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. Its ability to interact with cellular membranes due to the fluorinated chain suggests applications in drug delivery systems. Additionally, studies have explored its role as an inhibitor of certain enzymes, making it a candidate for therapeutic interventions in metabolic disorders.

Material Science Applications: Beyond pharmacology, 3-fluoropropanamine derivatives have found applications in material science. The compound's structure allows for easy modification to create polymers with tailored properties. Recent research has focused on using this compound as a building block for synthesizing advanced materials, such as high-performance polymers and nanocomposites. Its ability to form stable bonds under various conditions makes it valuable in the development of adhesives and coatings.

Toxicological Considerations: As with any chemical compound, understanding the toxicological profile is crucial for safe handling and application. Studies on fluorinated propanamines have indicated low acute toxicity; however, long-term effects require further investigation. Regulatory bodies recommend adhering to standard safety protocols when working with this compound to minimize occupational exposure risks.

Future Directions: The versatility of 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-3-fluoropropan-1-amine opens up numerous avenues for future research. Ongoing studies aim to explore its potential in green chemistry applications, such as catalytic processes and biodegradable materials. Additionally, its role in medicinal chemistry continues to be a focal point, with researchers investigating its efficacy in treating various diseases.

In conclusion, 3-fluoropropanamine derivatives, particularly CAS No. 2229489-15-8, represent a significant advancement in organic chemistry. Their unique structure and versatile applications make them indispensable in both academic research and industrial settings. As scientific understanding evolves, this compound is poised to contribute even more to the development of innovative solutions across multiple disciplines.